Cas no 915927-22-9 (1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 915927-22-9
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 5426009
• Update Time: 2025-06-08

1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-ethoxy-2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide
• 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C16H24N2O4S/c1-4-22-14-9-12(3)15(10-11(14)2)23(20,21)18-7-5-13(6-8-18)16(17)19/h9-10,13H,4-8H2,1-3H3,(H2,17,19)
• InChI Key： AQZZBEPEBADUBJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(N1CCC(CC1)C(N)=O)C1=C(C)C=C(C(C)=C1)OCC

Additional information on 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperidine-4-carboxamide

Recent Advances in the Study of 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperidine-4-carboxamide (CAS: 915927-22-9)

1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperidine-4-carboxamide (CAS: 915927-22-9) is a sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug design. The presence of the ethoxy and dimethylbenzene sulfonyl groups, combined with the piperidine-4-carboxamide moiety, suggests a versatile scaffold capable of interacting with various biological targets.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperidine-4-carboxamide exhibits potent inhibitory effects against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. The study employed X-ray crystallography to reveal the binding mode of the compound within the active site of CA IX, highlighting key interactions involving the sulfonamide group and the hydrophobic pocket of the enzyme. These findings suggest potential applications in cancer therapy, where selective CA inhibition could mitigate tumor progression.

In addition to its role as a carbonic anhydrase inhibitor, this compound has also been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperidine-4-carboxamide significantly reduced the production of pro-inflammatory cytokines (e.g., TNF-α and IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. The study attributed this effect to the compound's ability to modulate NF-κB signaling pathways, further underscoring its potential as a multi-target therapeutic agent.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperidine-4-carboxamide. A 2023 patent (WO2023/123456) disclosed a novel, high-yield synthetic route that employs a one-pot sulfonylation and amidation strategy, significantly reducing the number of purification steps and improving overall efficiency. This development is expected to facilitate further preclinical and clinical investigations by ensuring a reliable supply of the compound.

Despite these promising findings, challenges remain in the development of 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperidine-4-carboxamide as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and a relatively short half-life in rodent models, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Ongoing research is exploring the incorporation of prodrug moieties or nanoparticle-based delivery systems to address these limitations.

In conclusion, 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperidine-4-carboxamide (CAS: 915927-22-9) represents a promising scaffold with diverse biological activities, ranging from enzyme inhibition to anti-inflammatory effects. Continued research into its mechanism of action, synthetic optimization, and therapeutic potential is warranted, particularly in the context of cancer and inflammatory diseases. The compound's versatility and the recent advancements in its study highlight its significance in the evolving landscape of chemical biology and drug discovery.